Cas no 77708-90-8 (4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)-)

• Product Name: 4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)-
• CAS No: 77708-90-8
• MF: C₆H₈BrN₃OS
• MW: 250.116218566895
• CID: 550599
• PubChem ID: 135473140
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)-
• 6-AMINO-5-BROMO-2-(ETHYLTHIO)PYRIMIDIN-4-OL
• 6-amino-5-bromo-2-ethylsulfanyl-1H-pyrimidin-4-one
• 6-amino-5-bromo-2-(ethylsulfanyl)pyrimidin-4(1H)-one
• DTXSID80369647
• FT-0620919
• 77708-90-8
• CCG-244584
• HMS561K18
• 4-amino-5-bromo-2-ethylsulfanyl-1H-pyrimidin-6-one
• Maybridge1_007102

• Inchi： 1S/C6H8BrN3OS/c1-2-12-6-9-4(8)3(7)5(11)10-6/h2H2,1H3,(H3,8,9,10,11)
• InChI Key： YPOIPHVGZOUXQT-UHFFFAOYSA-N
• SMILES： BrC1C(NC(=NC=1N)SCC)=O

Computed Properties

• Exact Mass: 248.95715g/mol
• Monoisotopic Mass: 248.95715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.91
• Melting Point: 300 °C
• Boiling Point: 295.8°C at 760 mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.724
• PSA: 97.33000
• LogP: 2.22010

4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)- Security Information

• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39